2-Methyl-6-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one

• IUPAC Name: 2-methyl-6-[4-[[6-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidine-1-carbonyl]pyridazin-3-one
• InChI: InChI=1S/C18H19F3N4O3/c1-24-16(26)6-5-13(23-24)17(27)25-9-7-12(8-10-25)11-28-15-4-2-3-14(22-15)18(19,20)21/h2-6,12H,7-11H2,1H3
• InChI Key: DSSYMGOQGMXBNO-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C(=O)N2CCC(CC2)COC3=CC=CC(=N3)C(F)(F)F
• Molecular Formula: C18H19F3N4O3
• Molecular Weight: 396.4 g/mol
• CAS No.: 2197938-39-7

Description

This compound is a derivative of trifluoromethylpyridine (TFMP), which is a key structural motif in active agrochemical and pharmaceutical ingredients. The biological activities of TFMP derivatives are thought to be due to the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Synthesis Analysis

Two procedures for the preparation of 6-(trifluoromethyl)pyridin-2(1H)-one, a related compound, have been reported: a cyclocondensation method starting from (E)-4-ethoxy-1,1,1-trifluorobut-3-en-2-one and direct fluorination of 2-picoline through a chlorine/fluorine exchange reaction.

Scientific Research Applications

Synthetic Strategies

A pivotal aspect of research on this compound involves innovative synthetic methodologies. For instance, the use of trifluoromethyl-containing building blocks for preparing trifluoromethyl-substituted aminopyrroles showcases a strategy leveraging the unique properties of trifluoromethyl groups. This approach, involving 2H-azirine ring expansion, highlights the compound's role in synthesizing structurally diverse and functionally rich pyrroles, which are crucial in medicinal chemistry and materials science (Khlebnikov et al., 2018).

Structural and Electronic Properties

Research into the structural and electronic properties of related compounds, such as substituted 3-tertiary-amino-6-aryl-pyridazines, -1,2,4-triazines, and -pyrimidines, reveals insights into the conformational dynamics and electronic interactions crucial for the design of anticonvulsant drugs. These studies utilize X-ray diffraction and molecular-orbital calculations to understand the orientation and electronic delocalization that influence biological activity (Georges et al., 1989).

Molecular Docking and Biological Screening

A significant area of application for this compound is in molecular docking and biological screening studies. The synthesis of novel pyridine and fused pyridine derivatives, followed by their in silico molecular docking screenings towards target proteins, showcases the potential of these compounds in drug discovery. Such studies aim to identify compounds with promising binding energies indicative of therapeutic potential against various diseases (Flefel et al., 2018).

Mechanism of Action

Target of Action

Compounds with similar structures have been known to interact with various receptors and enzymes, influencing their function .

Mode of Action

It’s likely that the compound interacts with its targets through non-covalent interactions such as hydrogen bonding, ionic interactions, and van der waals forces .

Biochemical Pathways

Similar compounds have been known to influence various biochemical pathways, leading to changes in cellular function .

Pharmacokinetics

Similar compounds are generally well absorbed and distributed throughout the body, metabolized by various enzymes, and excreted through the kidneys .

Result of Action

Similar compounds have been known to cause changes in cellular function, leading to various physiological effects .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound .